Cas no 941944-45-2 (N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941944-45-2
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 6542252
• Update Time: 2025-07-19

N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C21H21N3O5/c1-13-7-5-6-8-16(13)24-19(25)12-18(29-4)20(23-24)21(26)22-15-10-9-14(27-2)11-17(15)28-3/h5-12H,1-4H3,(H,22,26)
• InChI Key： MUCRNIOPNLGYEN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2OC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OC

Additional information on N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Analysis of N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 941944-45-2)

The compound N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 941944-45-2) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring multiple methoxy and phenyl substituents, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor precursor or bioactive scaffold, aligning with current trends in targeted therapy development and small molecule optimization.

Recent studies highlight the growing demand for heterocyclic compounds like this pyridazine carboxamide in cancer research and inflammatory disease modulation. The presence of both electron-donating methoxy groups and aromatic systems in its architecture contributes to unique electronic properties, which are frequently searched in relation to structure-activity relationship (SAR) studies. This aligns with Google Scholar's rising queries about "modified pyridazine pharmacokinetics" and "multi-methoxy compound bioavailability."

From a synthetic chemistry perspective, the 941944-45-2 compound exemplifies modern fragment-based drug design principles. Its 6-oxo-1,6-dihydropyridazine core serves as a versatile platform for medicinal chemists, as evidenced by patent filings mentioning similar structures for tyrosine kinase inhibition. Laboratory supply platforms show increased search volume for this CAS number among researchers investigating allosteric modulation and protein-ligand interactions.

The compound's dimethoxyphenyl moiety deserves particular attention, as such subunits are trending in neuroprotective agent research. PubMed data reveals growing interest in how these structural elements influence blood-brain barrier permeability – a hot topic in CNS drug development forums. Meanwhile, the 2-methylphenyl group contributes to lipophilicity parameters often discussed in ADMET prediction webinars.

Analytical challenges surrounding N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide purification have spurred methodological innovations. HPLC-MS techniques for similar compounds now dominate scientific conference proceedings, with particular emphasis on isomeric separation and metabolite identification. These technical aspects correlate with frequent searches for "pyridazine derivative characterization" in research databases.

Environmental scientists are examining the biodegradation pathways of such methoxylated compounds, responding to industry concerns about green chemistry compliance. The 941944-45-2 structure serves as a model system for studying microbial transformation of complex heterocycles, a subject gaining traction in bioremediation literature. This application niche attracts searches combining "pyridazine" with "environmental fate."

Material science applications are emerging for this chemical class, particularly in organic semiconductor development. The conjugated system in 6-oxo-1,6-dihydropyridazine derivatives shows promise for optoelectronic materials, explaining rising patent activity around related structures. Technical forums frequently inquire about "pyridazine-based thin film properties," reflecting cross-disciplinary interest.

Safety assessments of CAS 941944-45-2 follow modern ICH guidelines for novel compounds. While not classified as hazardous, proper handling of such fine chemicals remains crucial, as indicated by laboratory safety portals emphasizing nanomaterial precautions. These protocols address common search queries about "handling methoxy-substituted compounds" in academic and industrial settings.

The global market for such specialized intermediates reflects the compound's versatility. Procurement platforms show demand spikes from contract research organizations (CROs) engaged in fragment library expansion, while custom synthesis inquiries often reference its regioselective functionalization potential. Business intelligence reports correlate these trends with growing investment in focused compound collections for high-throughput screening.

Future research directions for N-(2,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide may explore its cocrystal formation capabilities – a cutting-edge approach to modify physicochemical properties. This aligns with conference proceedings highlighting multi-component crystalline materials as solutions for formulation challenges, a subject generating substantial academic search traffic.